Cas no 2151191-69-2 (2-(but-3-yn-1-yl)(ethyl)aminopyrimidine-4-carboxylic acid)

• Product Name: 2-(but-3-yn-1-yl)(ethyl)aminopyrimidine-4-carboxylic acid
• CAS No: 2151191-69-2
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 5825212
• PubChem ID: 165485376
• Update Time: 2025-07-01

2-(but-3-yn-1-yl)(ethyl)aminopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-1-yl)(ethyl)aminopyrimidine-4-carboxylic acid
• 2151191-69-2
• EN300-1449433
• 2-[(but-3-yn-1-yl)(ethyl)amino]pyrimidine-4-carboxylic acid

• Inchi： 1S/C11H13N3O2/c1-3-5-8-14(4-2)11-12-7-6-9(13-11)10(15)16/h1,6-7H,4-5,8H2,2H3,(H,15,16)
• InChI Key： RRGXEBYMQZCEHW-UHFFFAOYSA-N
• SMILES： OC(C1=CC=NC(=N1)N(CC)CCC#C)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.3Ų

Additional information on 2-(but-3-yn-1-yl)(ethyl)aminopyrimidine-4-carboxylic acid

Introduction to 2-(but-3-yn-1-yl)(ethyl)aminopyrimidine-4-carboxylic acid (CAS No. 2151191-69-2) and Its Emerging Applications in Chemical Biology

2-(but-3-yn-1-yl)(ethyl)aminopyrimidine-4-carboxylic acid, identified by the CAS number 2151191-69-2, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule features a pyrimidine core conjugated with a butynyl group and an ethylamino substituent, making it a versatile scaffold for drug discovery and molecular probe development. The compound's distinct chemical architecture positions it as a promising candidate for exploring novel therapeutic interventions, particularly in the context of targeting intricate biological pathways.

The pyrimidine moiety is a cornerstone in medicinal chemistry, frequently incorporated into bioactive molecules due to its ability to interact with biological targets such as enzymes and nucleic acids. In 2-(but-3-yn-1-yl)(ethyl)aminopyrimidine-4-carboxylic acid, the presence of a butynyl group introduces a reactive alkyne functionality, which can undergo various chemical transformations, including Suzuki-Miyaura cross-coupling reactions, allowing for further derivatization and structural diversification. This flexibility makes the compound an invaluable tool for synthesizing analogues with tailored biological activities.

The ethylamino group at the 4-position of the pyrimidine ring adds another layer of functional complexity, enabling interactions with biological systems through hydrogen bonding or ionic interactions. Recent studies have highlighted the potential of such modifications in enhancing binding affinity and selectivity towards therapeutic targets. For instance, derivatives of this class have been explored for their inhibitory effects on kinases and other enzymes implicated in cancer and inflammatory diseases.

Emerging research in chemical biology has demonstrated the utility of 2-(but-3-yn-1-yl)(ethyl)aminopyrimidine-4-carboxylic acid as a scaffold for developing small-molecule probes that can modulate cellular processes. The compound's ability to permeate cell membranes and interact with intracellular targets makes it an attractive candidate for studying signaling pathways and metabolic processes. Furthermore, its photoactivatable derivatives have been employed in photocaged compounds, where light-induced release of active molecules can be used to trigger precise biological responses.

In the realm of drug discovery, the structural features of 2-(but-3-yn-1-yl)(ethyl)aminopyrimidine-4-carboxylic acid have been leveraged to design inhibitors targeting protein-protein interactions (PPIs), which are notoriously challenging to modulate with traditional small molecules. The pyrimidine core provides a platform for selective binding, while the alkyne and amine functionalities allow for covalent or non-covalent interactions with target proteins. This has led to promising results in preclinical studies, where analogues derived from this scaffold have shown efficacy in models of neurological disorders and autoimmune diseases.

The synthesis of 2-(but-3-yn-1-yl)(ethyl)aminopyrimidine-4-carboxylic acid presents an interesting challenge due to its multi-functional nature. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to achieve high yields and purity. These methods not only enhance scalability but also enable the rapid production of libraries of derivatives for high-throughput screening (HTS). The accessibility of this compound has facilitated its use in academic and industrial research settings, driving innovation in medicinal chemistry.

Recent advancements in computational chemistry have further accelerated the development of 2-(but-3-yn-1-yl)(ethyl)aminopyrimidine-4-carboxylic acid)-based therapeutics. Molecular docking simulations and quantum mechanical calculations have been used to predict binding affinities and optimize lead structures before experimental validation. This interdisciplinary approach has significantly reduced the time required to identify promising candidates from large compound collections, streamlining the drug discovery pipeline.

The pharmacokinetic properties of 2-(but-3-yne-l)-ethylaminopyrimidine 4-carboxylic acid derivatives are also under active investigation. Understanding how these molecules are absorbed, distributed, metabolized, and excreted (ADME) is crucial for translating preclinical findings into clinical efficacy. Studies have shown that modifications at the butynyl and amine positions can influence solubility, bioavailability, and metabolic stability, providing critical insights for optimizing drug candidates.

In conclusion,2-(but 3 yne 1 yl)(ethyl)aminopyrimidine 4 carboxylic acid (CAS No. 2151191 69 2) represents a fascinating compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features offer opportunities for developing innovative therapeutics targeting complex diseases. As research continues to uncover new biological functions and synthetic strategies, this molecule is poised to play a pivotal role in advancing our understanding of cellular mechanisms and improving patient care.